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Introduction
Tinosorb® S, chemically known as Bemotrizinol or Bis-Ethylhexyloxyphenol Methoxyphenyl

Triazine, is a highly efficient, oil-soluble, broad-spectrum ultraviolet (UV) filter. Its ability to

absorb a wide range of UV radiation, encompassing both UVA and UVB regions, coupled with

its exceptional photostability, has established it as a cornerstone ingredient in modern

sunscreen and skincare formulations. This technical guide provides an in-depth analysis of the

UV absorption spectrum of Tinosorb S, detailed experimental protocols for its characterization,

and a summary of its key photophysical properties.

Physicochemical Properties
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Property Value Reference

INCI Name
Bis-Ethylhexyloxyphenol

Methoxyphenyl Triazine
[1]

Chemical Name

2,4-bis-[[4-(2-ethyl-

hexyloxy)-2-hydroxy]-

phenyl]-6-(4-

methoxyphenyl)-1,3,5-triazine

CAS Number 187393-00-6

Molecular Formula C₃₈H₄₉N₃O₅

Molecular Weight 627.8 g/mol

Physical Form Light yellow powder

Solubility Oil-soluble [1]

UV Absorption Spectrum and Properties
Tinosorb S is distinguished by its broad-spectrum UV absorption, covering the entire UVA and

UVB range from approximately 280 nm to 400 nm.[2][3] This comprehensive protection is

attributed to its molecular structure, which features two distinct absorption peaks.
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Parameter Value Solvent Reference

UVB Absorption Peak

(λmax)
~310 nm Ethanol [2][4]

UVA Absorption Peak

(λmax)
~340 - 345 nm

Ethanol, 2-Propanol,

Acetonitrile
[2][4][5][6]

Specific Extinction

(E1%, 1cm)
819 Ethanol (at 340 nm) [4]

Specific Extinction

(E1%, 1cm)
≥ 790

2-Propanol (at 341

nm)
[7]

Molar Extinction

Coefficient (ε)

31,000 dm³ mol⁻¹

cm⁻¹

Acetonitrile (at 309

nm)
[6]

Molar Extinction

Coefficient (ε)

36,000 dm³ mol⁻¹

cm⁻¹

Acetonitrile (at 340

nm)
[6]

The presence of two absorption maxima, one in the UVB range and another in the UVA II

range, ensures effective protection against both the erythemogenic effects of UVB and the

deeper penetrating, photoaging effects of UVA radiation.

Photostability
A key attribute of Tinosorb S is its exceptional photostability. Unlike many older organic UV

filters that degrade upon exposure to UV radiation, Tinosorb S remains largely intact, ensuring

sustained protection. This stability is inherent to its hydroxyphenyl triazine (HPT) chemical

structure. Furthermore, Tinosorb S can effectively stabilize other, less photostable UV filters,

such as avobenzone, when used in combination.[8]

Experimental Protocol: Determination of UV
Absorption Spectrum
The following protocol outlines a standard procedure for determining the UV absorption

spectrum of Tinosorb S.

1. Materials and Equipment:
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Tinosorb S (Bemotrizinol) powder

Spectrophotometric grade solvent (e.g., Ethanol, 2-Propanol, or Acetonitrile)

Calibrated dual-beam UV-Vis spectrophotometer (e.g., Perkin Elmer Lambda 16 or

equivalent)

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

2. Preparation of Stock Solution:

Accurately weigh a precise amount of Tinosorb S powder (e.g., 10 mg).

Quantitatively transfer the powder to a 100 mL volumetric flask.

Dissolve the powder in the chosen solvent and fill the flask to the mark. This creates a stock

solution of known concentration (e.g., 100 µg/mL).

3. Preparation of Working Solutions:

Perform serial dilutions of the stock solution to prepare a series of working solutions with

concentrations that will fall within the linear range of the spectrophotometer's absorbance

reading (typically 0.2 - 1.0 AU). For example, a 1:10 dilution of the stock solution would yield

a 10 µg/mL solution.

4. Spectrophotometric Measurement:

Set the UV-Vis spectrophotometer to scan a wavelength range of 250 nm to 450 nm.

Use the chosen solvent as the blank reference.

Fill a quartz cuvette with the blank solvent and record a baseline spectrum.

Rinse the cuvette with the working solution before filling it.
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Record the absorbance spectrum of each working solution.

5. Data Analysis:

Identify the wavelengths of maximum absorbance (λmax).

Calculate the specific extinction coefficient (E1%, 1cm) or the molar extinction coefficient (ε)

at the λmax values using the Beer-Lambert law:

A = εcl

Where:

A = Absorbance

ε = Molar extinction coefficient (in L mol⁻¹ cm⁻¹)

c = Concentration (in mol L⁻¹)

l = Path length of the cuvette (in cm)

The specific extinction (E1%, 1cm) is the absorbance of a 1% (w/v) solution in a 1 cm

cuvette.

Experimental Workflow Diagram
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Caption: Workflow for determining the UV absorption spectrum of Tinosorb S.

Signaling Pathway and Mechanism of Action
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Tinosorb S functions as a chemical sunscreen, meaning it absorbs UV radiation and converts it

into a less harmful form of energy, primarily heat. The energy absorption process excites the

molecule to a higher energy state. It then rapidly returns to its ground state through non-

radiative decay pathways, dissipating the energy as thermal vibrations. This efficient energy

conversion process without undergoing chemical degradation is the basis for its high

photostability.

UV Photon Tinosorb S
(Ground State)

Absorption Tinosorb S
(Excited State)Non-radiative Decay

Heat

Click to download full resolution via product page

Caption: Simplified mechanism of UV energy dissipation by Tinosorb S.

Conclusion
Tinosorb S is a highly effective, photostable, broad-spectrum UV filter with a well-characterized

UV absorption profile. Its dual absorption peaks in the UVB and UVA regions provide

comprehensive protection against solar radiation. The robust and reproducible methods for

determining its UV absorption spectrum, as outlined in this guide, are essential for formulation

development and quality control in the pharmaceutical and cosmetic industries. The inherent

photostability and ability to stabilize other UV filters make Tinosorb S a critical component in the

development of high-SPF, broad-spectrum sunscreens that offer reliable and lasting protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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